Cas no 55559-09-6 (2-(2,4-dioxo-3-phenyl-3,4-dihydroquinazolin-1(2H)-yl)-N,N-diethyl-N-methylethanaminium iodide)

• Product Name: 2-(2,4-dioxo-3-phenyl-3,4-dihydroquinazolin-1(2H)-yl)-N,N-diethyl-N-methylethanaminium iodide
• CAS No: 55559-09-6
• MF: C₂₁H₂₆IN₃O₂
• MW: 479.354517459869
• CID: 1594321
• PubChem ID: 3043468
• Update Time: 2025-04-21

2-(2,4-dioxo-3-phenyl-3,4-dihydroquinazolin-1(2H)-yl)-N,N-diethyl-N-methylethanaminium iodide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dioxo-3-phenyl-3,4-dihydroquinazolin-1(2H)-yl)-N,N-diethyl-N-methylethanaminium iodide
• 2-(2,4-dioxo-3-phenylquinazolin-1-yl)ethyl-diethyl-methylazanium,iodide
• 55559-09-6
• 3,4-Dihydro-N,N-diethyl-2,4-dioxo-N-methyl-3-phenyl-1(2H)-quinazolineethanaminium iodide
• 2-(2,4-Dioxo-3-phenyl-3,4-dihydroquinazolin-1(2H)-yl)-N,N-diethyl-N-methylethan-1-aminium iodide
• 1(2H)-Quinazolineethanaminium, 3,4-dihydro-N,N-diethyl-2,4-dioxo-N-methyl-3-phenyl-, iodide
• DTXSID90970900
• JLB 24i

• Inchi： 1S/C21H26N3O2.HI/c1-4-24(3,5-2)16-15-22-19-14-10-9-13-18(19)20(25)23(21(22)26)17-11-7-6-8-12-17;/h6-14H,4-5,15-16H2,1-3H3;1H/q+1;/p-1
• InChI Key： UDBOFUDVDOOWAC-UHFFFAOYSA-M
• SMILES： [I-].O=C1N(C2C=CC=CC=2)C(C2C=CC=CC=2N1CC[N+](C)(CC)CC)=O

Computed Properties

• Exact Mass: 452.9031
• Monoisotopic Mass: 479.10697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 511
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62